2-(2-fluorophenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide

• IUPAC Name: 2-(2-fluorophenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C17H25FN2O/c1-16(2)10-13(11-17(3,4)20-16)19-15(21)9-12-7-5-6-8-14(12)18/h5-8,13,20H,9-11H2,1-4H3,(H,19,21)
• InChI Key: MFWPYWIGYGVSCF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)CC2=CC=CC=C2F)C
• Molecular Formula: C17H25FN2O
• Molecular Weight: 292.4 g/mol

Description

2-(2-fluorophenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide, also known as F-TMA, is a chemical compound that has been widely studied for its potential use in scientific research. It is a member of the piperidine family of compounds and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

2-(2-fluorophenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide works by binding to certain receptors in the brain, including the sigma-1 receptor. This binding results in a variety of biochemical and physiological effects, including the modulation of calcium signaling and the regulation of neurotransmitter release.
Biochemical and Physiological Effects:
2-(2-fluorophenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has been found to have a variety of biochemical and physiological effects, including the modulation of calcium signaling, the regulation of neurotransmitter release, and the inhibition of certain enzymes. It has also been found to have neuroprotective effects and to enhance the activity of certain growth factors.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-fluorophenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide in lab experiments is its specificity for certain receptors in the brain, which allows for more targeted studies. However, one limitation is that its effects may be influenced by other factors, such as the presence of other drugs or chemicals.

Future Directions

There are several potential future directions for research on 2-(2-fluorophenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide, including further studies on its mechanism of action, its potential use in the treatment of neurological disorders, and its potential use as a tool for studying the function of certain receptors in the brain. Additionally, studies on the safety and toxicity of 2-(2-fluorophenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide may be warranted.

Synthesis Methods

The synthesis of 2-(2-fluorophenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide involves several steps, including the reaction of 2-fluoroaniline with 4-tert-butyl-2,6-dimethylbenzaldehyde to form an intermediate. This intermediate is then reacted with 4-tert-butyl-2,6-dimethylpiperidine to form 2-(2-fluorophenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide.

Scientific Research Applications

2-(2-fluorophenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide has been studied for its potential use in a variety of scientific research applications, including as a tool for studying the function of certain receptors in the brain. It has also been studied for its potential use in the treatment of certain neurological disorders.